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Compound of Interest

Compound Name:
DIETHYLENE GLYCOL ETHYL

PENTYL ETHER

Cat. No.: B579879 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for "Diethylene Glycol Ethyl Pentyl Ether" is
not readily available in the public domain, suggesting it may be an uncommon or specialized

chemical. This guide provides a comprehensive safety and technical overview based on data

from structurally analogous and more common diethylene glycol ethers, namely Diethylene

Glycol Monoethyl Ether, Diethylene Glycol Diethyl Ether, Diethylene Glycol Monobutyl Ether,

and Diethylene Glycol Dibutyl Ether. Researchers and professionals should treat this

information as a guide for handling similar compounds and exercise caution, implementing

robust safety protocols appropriate for potentially hazardous chemicals.

Chemical Identification
This table summarizes the key identifiers for the selected diethylene glycol ether analogs.
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Identifier

Diethylene

Glycol

Monoethyl

Ether

Diethylene

Glycol Diethyl

Ether

Diethylene

Glycol

Monobutyl

Ether

Diethylene

Glycol Dibutyl

Ether

Synonyms

Carbitol, 2-(2-

Ethoxyethoxy)eth

anol

Diethyl Carbitol,

Bis(2-

ethoxyethyl)

ether

Butyl Carbitol, 2-

(2-

Butoxyethoxy)eth

anol

Dibutyl Carbitol,

Bis(2-

butoxyethyl)ether

CAS Number 111-90-0 112-36-7 112-34-5 112-73-2

Molecular

Formula
C6H14O3 C8H18O3 C8H18O3 C12H26O3

Molecular Weight 134.17 g/mol 162.23 g/mol 162.23 g/mol 218.34 g/mol

Physical and Chemical Properties
The following table outlines the key physical and chemical properties of the selected diethylene

glycol ethers. These properties are crucial for safe handling, storage, and use in experimental

settings.
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Property

Diethylene

Glycol

Monoethyl

Ether

Diethylene

Glycol Diethyl

Ether

Diethylene

Glycol

Monobutyl

Ether

Diethylene

Glycol Dibutyl

Ether

Appearance

Colorless,

slightly viscous

liquid

Colorless liquid Colorless liquid
Almost colorless

liquid

Odor
Mild, pleasant

odor

No information

available

Faint,

characteristic
Mild

Boiling Point 202 °C (396 °F)
180 - 190 °C

(356 - 374 °F)
231 °C (448 °F) 256 °C (493 °F)

Melting Point
-45 °F (approx.

-43 °C)

-44.3 °C (-47.7

°F)
-68 °C (-90 °F) -60 °C (-76 °F)

Flash Point 96 °C (205 °F) 82 °C (179.6 °F) 100 °C (212 °F) 118 °C (245 °F)

Density
0.99 g/cm³ at 25

°C

0.909 g/cm³ at

25 °C

0.954 g/cm³ at

20 °C

0.884 g/cm³ at

20 °C

Solubility in

Water
Complete Soluble Soluble Slightly soluble

Vapor Pressure
0.12 mmHg at 20

°C

0.48 mmHg at 20

°C

0.02 mmHg at 20

°C

<0.01 mmHg at

20 °C

Autoignition

Temperature

204 °C (399.2

°F)
174 °C (345 °F) 228 °C (442 °F) 228 °C (442 °F)

Toxicological Information
This section provides a summary of the available toxicological data. It is important to note that

the toxicity can vary significantly even between closely related substances.
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Parameter

Diethylene

Glycol

Monoethyl

Ether

Diethylene

Glycol Diethyl

Ether

Diethylene

Glycol

Monobutyl

Ether

Diethylene

Glycol Dibutyl

Ether

LD50 Oral (Rat) 8.69 g/kg >2,000 mg/kg 3,305 mg/kg 3,900 mg/kg

LD50 Dermal

(Rabbit)
9,143 mg/kg >5,000 mg/kg 2,764 mg/kg 3,600 mg/kg

Skin Irritation
May cause mild

skin irritation

Causes skin

irritation

Slight skin

irritation with

prolonged

contact

May cause mild

skin irritation

Eye Irritation
Moderate

irritation

Causes serious

eye irritation

Causes serious

eye irritation

May cause mild

eye irritation

Inhalation

Hazard

May cause

respiratory tract

irritation

May cause

respiratory tract

irritation

May cause

respiratory tract

irritation

May cause

respiratory tract

irritation

Reproductive

Toxicity

Not considered a

reproductive

toxicant in animal

studies

May damage

fertility or the

unborn child

No relevant data

found

No information

found

Carcinogenicity
Not classified as

a carcinogen

Not classified as

a carcinogen by

IARC, NTP, or

OSHA

Not classified as

a carcinogen

No information

found

Experimental Protocols: Skin Irritation Assessment
Workflow
The following diagram illustrates a generalized workflow for assessing the skin irritation

potential of a diethylene glycol ether, based on standard toxicological testing procedures.
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Test Substance Preparation
(e.g., neat or diluted in a suitable vehicle)

Animal Model Selection
(e.g., Albino rabbits)

Protocol Design

Dose Application
(0.5 mL of test substance applied to a small area of shaved skin)

Acclimatization

Exposure Period
(Semi-occlusive dressing for 4 hours)

Application

Observation and Scoring
(Erythema and edema scored at 1, 24, 48, and 72 hours post-application)

Removal of Dressing

Data Analysis
(Calculation of mean scores)

Data Collection

Classification
(Categorization as non-irritant, mild, moderate, or severe irritant based on scoring criteria)

Interpretation

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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